Cas no 957487-29-5 (2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid)

2-[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure incorporates a difluoromethyl group, which can enhance metabolic stability and bioavailability, making it valuable for drug discovery. The acetic acid moiety provides a functional handle for further derivatization, enabling the synthesis of esters, amides, or other conjugates. This compound may serve as a key intermediate in the development of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. Its well-defined chemical properties and synthetic versatility make it suitable for exploratory studies in medicinal chemistry and crop protection.

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid structure

957487-29-5 structure

Product Name:2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid

CAS No:957487-29-5

MF:C₇H₈F₂N₂O₂

MW:190.147428512573

MDL:MFCD03419677

CID:1077333

PubChem ID:6485412

Update Time:2025-05-27

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl)acetic acid
- [3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
- [3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-acetic acid
- [3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid(SALTDATA: FREE)
- 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid
- MDL： MFCD03419677
- Inchi： 1S/C7H8F2N2O2/c1-4-2-5(7(8)9)10-11(4)3-6(12)13/h2,7H,3H2,1H3,(H,12,13)
- InChI Key： ZHCDOVBRCTYUSV-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)N(CC(=O)O)N=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid Pricemore >>

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Chemenu	CM115378-1g	[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid	957487-29-5	95%	1g	$384	2024-07-18
Apollo Scientific	PC905016-250mg	[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid	957487-29-5	95%	250mg	£300.00	2023-09-01
Apollo Scientific	PC905016-1g	[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid	957487-29-5	95%	1g	£495.00	2023-09-01
Chemenu	CM115378-5g	[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid	957487-29-5	95%	5g	$600	2021-08-06
TRC	D591250-10mg	[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic Acid	957487-29-5		10mg	$ 50.00	2022-06-05
TRC	D591250-50mg	[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic Acid	957487-29-5		50mg	$ 70.00	2022-06-05
TRC	D591250-100mg	[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic Acid	957487-29-5		100mg	$ 115.00	2022-06-05
abcr	AB267320-500 mg	[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid	957487-29-5		500MG	€254.60	2022-03-03
abcr	AB267320-1 g	[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid	957487-29-5		1g	€299.00	2022-03-03
abcr	AB267320-5 g	[3-(Difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetic acid	957487-29-5		5g	€817.00	2022-03-03